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Phase 2 Dose-Response Data for Budiodarone

Dosing Period Dosage Regimen Mean AF Burden (SD) Reduction from Baseline
Baseline (pl) No drug 20.3% (£14.6%) --

Treatment 1 (p2) 200 mg, twice daily 5.2% (x4.2%) ~74%

Treatment 2 (p3) 400 mg, twice daily 5.2% (£5.2%) ~74%

Treatment 3 (p4) 600 mg, twice daily 2.8% (£3.4%) ~86%

Treatment 4 (p5) 800 mg, twice daily 1.5% (£0.5%) ~93%

Washout (p6) No drug Increased (vs. treatment) -

Source: Data compiled from a Phase 2 study in patients with paroxysmal AF [1] [2].

Key Experimental Protocol & Methodologies
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For researchers designing follow-up studies, here are the core methodologies from the foundational clinical

trial.

1. Core Study Design

¢ Trial Type: Open-label, prospective study.
¢ Population: Post-menopausal or surgically sterile females with paroxysmal AF and implanted
pacemakers.
¢ Study Structure: Six sequential, 2-week periods:
o Baseline (p1): No drug.
o Dose Escalation (p2-p5): Budiodarone administered at 200, 400, 600, and 800 mg twice
daily.
o Washout (p6): No drug to observe return to baseline.
e Primary Endpoint: AF Burden, defined as the percentage of time a patient is in AF, measured
continuously by the implanted pacemaker's diagnostics [1].

2. Dosing and Titration Protocol

e The dosage was escalated every two weeks if no dose-limiting intolerance occurred.
e Patients were reviewed on days 1, 2, and 8 of each period for safety (vital signs, blood tests) and
pharmacokinetic sampling [1].

3. Efficacy and Safety Monitoring Methodology

¢ AF Burden Measurement: Sophisticated pacemaker logs (Vitatron Selection 9000 or T70) were
used for continuous monitoring. AF was detected when the median atrial cycle length was <200 bpm
for six consecutive beats.

e Safety Monitoring: Included routine hematology, biochemistry, coagulation screens, telemetry, and
ECGs. Criteria for drug discontinuation included significant BP changes, intolerable side effects, or a
QRS increase >50% [1].

FAQs for Researchers and Professionals

Q1: What is the proposed mechanism of action for budiodarone? Budiodarone is a chemical analogue
of amiodarone designed to retain its multi-channel blocking electrophysiological properties while having a
significantly shorter half-life due to esterase metabolism [1] [3] [4]. It acts as a mixed ion channel blocker,

targeting potassium, sodium, and voltage-gated calcium channels [5].
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Q2: How might future trials optimize budiodarone dosing using modern technology? Recent FDA
guidance agrees that wearable AF monitoring devices can be used in clinical trials for budiodarene approval

[3]. The future vision for dose optimization involves:

¢ Personalized Dosing: Using data from wearable patches or smartwatches to titrate patients to the
lowest effective dose that controls symptoms and eliminates long AF episodes (>5 hours) [3].

o Early Discontinuation: Identifying non-responders to the maximum dose early, preventing
unnecessary drug exposure [3].

Q3: What are the key considerations for designing a budiodarone dose-optimization trial?

e Patient Phenotyping: Target specific subgroups, as tailored therapy is more likely to show efficacy

[4].

¢ Endpoint Selection: Use continuous monitoring to capture robust data on AF Burden and episode
duration [1] [3].

¢ Protocol Complexity: Streamline protocols by focusing on critical efficacy and safety data to improve
feasibility and reduce delays [6] [7].

Workflow for Dose Optimization in Clinical Practice

The following diagram outlines the envisioned workflow for personalizing budiodarone therapy, integrating

dose titration with wearable monitoring technology as proposed by the developer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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